1-(3-chlorophenyl)-N-(4-methylphenyl)methanesulfonamide

• IUPAC Name: 1-(3-chlorophenyl)-N-(4-methylphenyl)methanesulfonamide
• InChI: InChI=1S/C14H14ClNO2S/c1-11-5-7-14(8-6-11)16-19(17,18)10-12-3-2-4-13(15)9-12/h2-9,16H,10H2,1H3
• InChI Key: YWCQQECRZRZTIN-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=C(C=C1)NS(=O)(=O)CC2=CC(=CC=C2)Cl
• Molecular Formula: C14H14ClNO2S
• Molecular Weight: 295.8 g/mol

Description

1-(3-chlorophenyl)-N-(4-methylphenyl)methanesulfonamide is a compound of interest within the field of organic chemistry, particularly in the synthesis and study of sulfonamides. Sulfonamides are known for their diverse applications in medicinal chemistry, environmental chemistry, and as intermediates in organic synthesis.

Synthesis Analysis

The synthesis of related sulfonamide compounds often involves nucleophilic substitution reactions or coupling reactions facilitated by catalysts. For instance, Sakamoto et al. (1988) describe a one-step synthesis process for 1-methylsulfonyl-indoles from N-(2-halophenyl)methanesulfonamides, highlighting the versatility of sulfonamide chemistry in synthesizing heteroaromatic systems (Sakamoto et al., 1988).

Molecular Structure Analysis

The molecular structure of sulfonamide compounds, including variations in substituents on the phenyl rings, significantly affects their physical and chemical properties. Gowda, Foro, and Fuess (2007) analyzed the crystal structure of similar compounds, revealing how different substituents influence bond parameters and molecular conformation (Gowda, Foro, & Fuess, 2007).

Chemical Reactions and Properties

The reactivity of sulfonamides like 1-(3-chlorophenyl)-N-(4-methylphenyl)methanesulfonamide can be illustrated by their involvement in various chemical reactions, including their potential to undergo nucleophilic substitution, addition reactions, and their use in the synthesis of more complex molecules. Kondo et al. (2000) have demonstrated the development of chemoselective N-acylation reagents based on N-(phenyl)methanesulfonamide derivatives, showing the chemical versatility of sulfonamides (Kondo et al., 2000).

Scientific Research Applications

Synthesis and Chemical Properties

• Research on the synthesis of methylthio- and methylsulfonyl-polychlorobiphenyls through nucleophilic aromatic substitution reveals important insights into the chemical properties and potential applications of related compounds like 1-(3-chlorophenyl)-N-(4-methylphenyl)methanesulfonamide (Bergman & Wachtmeister, 1978).
• Studies on the synthesis of 1-methylsulfonyl-indoles from N-(2-halophenyl)methanesulfonamides highlight the versatility of these compounds in creating structurally diverse molecules (Sakamoto et al., 1988).

Crystallography and Structural Analysis

• Structural analysis of N-(2,3-Dichloro­phen­yl)methane­sulfonamide and related compounds provides insights into the molecular conformation and bonding characteristics, which can be relevant for understanding the behavior of 1-(3-chlorophenyl)-N-(4-methylphenyl)methanesulfonamide (Gowda et al., 2007).

Application in Organic Synthesis

• The synthesis and characterization of various methanesulfonamide derivatives, including their potential applications in the development of pharmaceuticals and complex organic molecules, have been extensively studied. This includes work on derivatives such as N-(2,3,4,5,6-pentafluorophenyl)methanesulfonamides, which shares structural similarities with 1-(3-chlorophenyl)-N-(4-methylphenyl)methanesulfonamide (Kondo et al., 2000).

Biochemical and Medicinal Research

• Investigations into the microbial metabolism of methanesulfonic acid, including derivatives such as methanesulfonamides, provide valuable insights into their biochemical pathways and potential therapeutic applications (Kelly & Murrell, 1999).
• Studies focusing on the N-acylation properties of N-(2,3,4,5,6-pentafluorophenyl)methanesulfonamides highlight the potential for these compounds in medicinal chemistry, particularly in the development of new pharmaceutical agents (Kondo et al., 2000).